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Compound of Interest

Compound Name: 4-Nitrothiophenol

Cat. No.: B108094

An In-depth Technical Guide to the Physical Properties and Constants of 4-Nitrothiophenol

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of a compound is fundamental. This guide provides a detailed
overview of the core physical and chemical constants of 4-Nitrothiophenol (p-Nitrothiophenol),
a key reagent and intermediate in various chemical syntheses.

Chemical Identity and Structure

4-Nitrothiophenol, with the IUPAC name 4-nitrobenzenethiol, is an organosulfur compound.[1]
It consists of a benzene ring substituted with a nitro group (-NO2) and a thiol group (-SH) at the
para position. This substitution pattern significantly influences its chemical reactivity and
physical properties.

Caption: Chemical structure of 4-Nitrothiophenol.

Physical and Chemical Constants

The following tables summarize the key physical and chemical properties of 4-
Nitrothiophenol. These values have been compiled from various sources and represent both
experimental and predicted data.

Table 1: General and Physical Properties
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Property Value Source(s)
Yellow solid / crystalline

Appearance [1][2](3]
powder

Molecular Formula C6H5NO2S [11[415]

Molar Mass 155.17 g/mol [1][2][6]
1.362 g/cm3

Density (experimental)1.357 g/cm3 [11[2][6]
(estimated)

Melting Point 72-80 °C [LI21[6117181I9]

Boiling Point 281.9 £ 23.0 °C (Predicted) [21[61[7]

Flash Point 124.3°C [2][6]

Dipole Moment 3.58D [9]

Table 2: Solubility and Partitioning Properties
Property Value Source(s)
Solubility in Water Partly soluble 2114115171
o ) Soluble in alcoholsPartly

Solubility in Organic Solvents ) [L][2][4105]17]
soluble in chloroform

pKa (Strongest Acidic) 4.68-5.3 [3][6][10]

logP (Predicted) 2.01-27 [10]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 4-Nitrothiophenol.

Table 3: Spectroscopic Information
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Technique Data Availability Source(s)
1H NMR Spectrum available [11][12]
13C NMR Spectrum available [11]
Infrared (IR) Spectroscopy Spectrum available [11][12][13]
Mass Spectrometry (MS) Spectrum available [11][12]
Raman Spectroscopy Spectrum available [11][12]

Experimental Protocols

The following sections outline generalized experimental methodologies for determining some of
the key physical constants of solid organic compounds like 4-Nitrothiophenol.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity.[2] A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to depress and
broaden the melting range.[2]

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]
o Capillary tubes (sealed at one end)[1]

e Thermometer[1]

e Mortar and pestle

Procedure:

o A small amount of finely powdered, dry 4-Nitrothiophenol is packed into a capillary tube to
a height of 1-2 mm.[1][4]

e The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.[1]
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e The assembly is placed in a heating bath (oil or a metal block).[2]

e The sample is heated slowly, at a rate of approximately 2°C per minute, especially near the
expected melting point.[2]

e The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire sample becomes liquid (T2) are recorded.[4]

e The melting range is reported as T1-T2.[4] For accurate results, an initial rapid determination
can be performed to find the approximate melting point, followed by a slower, more careful
measurement.[2]

Solubility Determination

A gualitative assessment of solubility in various solvents provides insights into the polarity and
functional groups present in a molecule.[14]

Apparatus:

o Small test tubes

e Spatula

o Graduated cylinder or pipette

Procedure:

o Approximately 0.1 g of 4-Nitrothiophenol is placed in a small test tube.[14]

e 3 mL of the solvent (e.g., water, ethanol, 5% NaOH, 5% HCI) is added in portions, with
shaking after each addition.[14]

e The compound is classified as soluble if it dissolves completely. If it does not dissolve in
water, its solubility in acidic and basic solutions is tested to identify potential acidic or basic
functional groups.[15] For instance, the acidity of the thiol group in 4-Nitrothiophenol would
lead to increased solubility in a basic solution like 5% NaOH.[15]

pKa Determination by Potentiometric Titration
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The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in
solution. Potentiometric titration is a highly precise method for its determination.[3]

Apparatus:

pH meter with a combination pH electrode[10]

Burette

Magnetic stirrer and stir bar

Beaker or reaction vessel
Procedure:
e The pH meter is calibrated using standard buffer solutions (e.g., pH 4, 7, and 10).[7][10]

o A solution of 4-Nitrothiophenol is prepared in a suitable solvent (e.g., a water-cosolvent
mixture for sparingly soluble compounds) at a known concentration (e.g., 1 mM).[10][16]

e The solution is placed in a reaction vessel with a magnetic stir bar, and the pH electrode is
immersed in the solution.[10]

e The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH),
added in small, precise increments from a burette.[7][10]

e The pH is recorded after each addition of the titrant, allowing the reading to stabilize.[7]
e The titration is continued until the pH has passed well beyond the equivalence point.[10]

o Atitration curve is generated by plotting the pH versus the volume of titrant added. The pKa
is determined from the pH at the half-equivalence point, which corresponds to the inflection
point of the curve.[6]

Safety and Handling

4-Nitrothiophenol is irritating to the eyes, respiratory system, and skin.[2] Appropriate
personal protective equipment, including gloves, safety goggles, and a lab coat, should be
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worn when handling this chemical. It should be used in a well-ventilated area or a fume hood.
[8] Store in a cool, dry place away from oxidizing agents.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108094#4-nitrothiophenol-physical-properties-and-
constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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